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Compound of Interest

Compound Name: Dianil Blue 2R

Cat. No.: B1614283

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity: Dianil Blue 2R, also known as C.I. Direct Blue 31, is an azo dye with the
CAS number 5442-09-1. This guide provides a comprehensive overview of its known safety
and handling precautions. Due to the limited availability of a specific, comprehensive Safety
Data Sheet (SDS) for Dianil Blue 2R, this document amalgamates data from various sources
on direct azo dyes and related compounds to provide the most thorough safety guidance
possible. Researchers should handle this chemical with the caution accorded to a substance
with a partially documented toxicological profile.

Physicochemical Properties

A clear understanding of the physical and chemical properties of Dianil Blue 2R is fundamental
to its safe handling and use in a laboratory setting.
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Property Value Source

CAS Number 5442-09-1 World Dye Variety[1]
Molecular Formula C34H24N5Na3011S3 World Dye Variety[1]
Molecular Weight 843.75 g/mol World Dye Variety[1]
Appearance Red-light blue powder World Dye Variety[1]

Soluble in water (forms a deep
urple solution), slightl
Solubility PUrP ) ). slightly World Dye Variety[1]
soluble in alcohol (forms a red-

light purple solution).

Hazard Identification and Toxicological Profile

As a member of the azo dye class, Dianil Blue 2R is treated with caution. Some azo dyes are
known to be mutagenic, and benzidine-based dyes, in particular, have been associated with an
increased risk of bladder cancer. While specific toxicological data for Dianil Blue 2R is not
readily available, the following general hazards associated with direct dyes should be
considered.

Potential Health Effects:

o Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to dermatitis
in sensitive individuals.

o Eye Contact: May cause eye irritation.
e Inhalation: May cause respiratory tract irritation.

 Ingestion: While acute oral toxicity data is not available, ingestion is not a recommended

route of exposure.

Carcinogenicity: There is no specific carcinogenicity data available for Dianil Blue 2R.
However, it is important to note that some direct dyes, particularly those based on benzidine,
are classified as known or suspected carcinogens.
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Handling and Storage Protocols

Adherence to strict laboratory protocols is essential to minimize exposure and ensure the safe
use of Dianil Blue 2R.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid the generation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:
» Store in a tightly closed container.
o Keep in a cool, dry place.

o Store away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protective
Equipment

To mitigate the risks associated with handling Dianil Blue 2R, the following personal protective
equipment (PPE) is recommended.
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PPE Category Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile), a lab
Skin Protection
coat, and closed-toe shoes.

In case of insufficient ventilation or when
) ) handling large quantities that may generate
Respiratory Protection ] ]
dust, a NIOSH-approved respirator with

appropriate particulate filters should be used.

Experimental Workflow for Handling Dianil Blue 2R

Caption: A typical experimental workflow for the safe handling of Dianil Blue 2R.
First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.
First-Aid Measures:

» After Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide
oxygen. Seek medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures:

o Spill Cleanup:
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Evacuate the area.

[e]

o

Wear appropriate personal protective equipment.

[¢]

Avoid generating dust.

[¢]

Carefully sweep or scoop up the spilled material into a suitable container for disposal.

[e]

Clean the spill area with soap and water.

o Environmental Precautions: Do not allow the material to enter drains or waterways.
Emergency Response for Dianil Blue 2R Spill

Caption: A flowchart outlining the emergency response procedure for a Dianil Blue 2R spill.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

» Specific Hazards Arising from the Chemical: As with many organic dyes, combustion may
produce toxic fumes, including oxides of carbon, nitrogen, and sulfur.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective clothing.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not dispose of it in drains or sewers.

Experimental Protocols Cited

The safety and handling precautions outlined in this guide are based on general best practices
for handling chemical dyes in a laboratory setting. Specific experimental protocols for the safety
assessment of Dianil Blue 2R are not readily available in the public domain. Researchers
should develop their own standard operating procedures (SOPSs) for the use of this chemical,
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incorporating the safety measures detailed in this guide. These SOPs should be reviewed and
approved by the institution's environmental health and safety department.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety advice. The user is responsible for determining the suitability of this
information for their specific application and for complying with all applicable laws and
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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